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Compound of Interest

Compound Name: J-2156

Cat. No.: B1672714

Disclaimer: No specific Safety Data Sheet (SDS) for J-2156 was found. The following guidance
is based on best practices for handling potent pharmaceutical compounds and should be
supplemented by a compound-specific risk assessment before any handling occurs.

J-2156 is a potent and selective somatostatin receptor 4 (SST4) agonist. As with any potent
research chemical, proper handling and safety precautions are paramount to minimize
exposure and ensure a safe laboratory environment. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize
exposure to potent pharmaceutical compounds like J-2156. The following table summarizes the
recommended PPE for handling such materials.[1][2][3][4][5]
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for operations
with a high potential for
aerosol generation. Hoods or
full-face pieces can offer high
Assigned Protection Factors
(APFs).[1]

Reusable Half or Full-

Facepiece Respirator

Use with appropriate
particulate filters (P100/FFP3).
A proper fit test must be
conducted.[1]

Disposable Respirators (e.g.,
N95, FFP2)

Suitable for low-risk activities
but not recommended as
primary protection when
handling highly potent
compounds.[1]

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer pair should
be changed immediately upon
contamination or at regular

intervals.[1]

Body Protection

Disposable Coveralls

Recommended to be made
from materials like Tyvek or
microporous film (MPF) to
protect against chemical

splashes and dust.[1]

Dedicated Lab Coat

A lab coat, preferably
disposable or professionally
laundered, should be worn

over personal clothing.[1]

Eye Protection

Safety Goggles or a Face
Shield

Use chemical splash goggles
that provide a complete seal

around the eyes. A face shield
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can be worn over goggles for

additional protection.[1][2]

Disposable shoe covers
) should be worn in the
Foot Protection Shoe Covers ) ]
designated handling area and

removed before exiting.[1]

Operational and Disposal Plans

A clear and structured plan for the operation and disposal of J-2156 is crucial for maintaining a
safe laboratory environment.

Operational Step Procedure

Upon receipt, inspect the container for any

damage or leaks. Store in a cool, well-ventilated
Receiving and Storage area, away from incompatible materials. The

product page for a similar compound suggests

sealed storage, away from moisture.

All'handling of J-2156 powder should be
conducted in a designated area, such as a
_ certified chemical fume hood or a glove box, to
Preparation L . . )
minimize inhalation exposure. Use engineering
controls like ventilated balance enclosures for

weighing.

In case of a spill, evacuate the area and alert

others. Use a spill kit appropriate for chemical
Spill Response hazards. Clean the spill from the outside in, and

dispose of all cleanup materials as hazardous

waste.[1]

Thoroughly decontaminate all surfaces and
Decontamination equipment used during the handling process

with a validated cleaning agent.
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Proper disposal of J-2156 and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Waste Type Disposal Method

Dispose of as hazardous chemical waste in
Unused J-2156 accordance with local, state, and federal

regulations. Do not dispose of down the drain.

All disposable labware (e.g., pipette tips, tubes,
) gloves, bench paper) that has come into contact
Contaminated Labware ) ) )
with J-2156 should be collected in a designated,

sealed hazardous waste container.

Solvents used to dissolve J-2156 or to clean

contaminated surfaces should be collected in a
Contaminated Solvents designated hazardous waste container for

flammable or chemical waste, as appropriate.

Label the container clearly.

Empty containers should be triple-rinsed with an

appropriate solvent. The rinsate should be
Empty Containers collected as hazardous waste. The rinsed

container can then be disposed of according to

institutional guidelines.

Experimental Protocols

Due to the absence of specific experimental protocols for handling J-2156 in the search results,
it is imperative to adhere to the general best practices for handling potent pharmaceutical
compounds.[6][7] A risk assessment should be performed before any new procedure involving
J-2156.

General Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is donned correctly and all required
equipment is clean and readily available within the containment area (e.g., fume hood).
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e Weighing: Use a ventilated balance enclosure or a glove box to weigh the compound.
Handle the powder gently to avoid creating dust.

 Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent
splashing. Keep the container covered as much as possible.

» Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and
dispose of PPE in the designated waste containers. Wash hands thoroughly.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of potent compounds
like J-2156.
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A logical workflow for the safe handling of potent compounds like J-2156.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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